Cas no 36663-75-9 (2-chloro-5-(1-methylethyl)-1,3-dinitrobenzene)

2-chloro-5-(1-methylethyl)-1,3-dinitrobenzene structure
36663-75-9 structure
Product Name:2-chloro-5-(1-methylethyl)-1,3-dinitrobenzene
CAS No:36663-75-9
MF:C9H9ClN2O4
MW:244.631761312485
CID:1478540
PubChem ID:3084633
Update Time:2025-04-21

2-chloro-5-(1-methylethyl)-1,3-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-5-(1-methylethyl)-1,3-dinitrobenzene
    • 2-Chloro-5-isopropyl-1,3-dinitrobenzene
    • benzene, 2-chloro-5-(1-methylethyl)-1,3-dinitro-
    • 2-chloro-1,3-dinitro-5-propan-2-ylbenzene
    • SCHEMBL10797402
    • 4-Chloro-3,5-dinitrocumene
    • 36663-75-9
    • FBSUNNPCBMOYOT-UHFFFAOYSA-N
    • DTXSID8067991
    • Inchi: 1S/C9H9ClN2O4/c1-5(2)6-3-7(11(13)14)9(10)8(4-6)12(15)16/h3-5H,1-2H3
    • InChI Key: FBSUNNPCBMOYOT-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=C(C=C1[N+](=O)[O-])C(C)C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 244.02517
  • Monoisotopic Mass: 244.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • Density: 1.396
  • Boiling Point: 314.5°C at 760 mmHg
  • Flash Point: 144°C
  • Refractive Index: 1.581
  • PSA: 86.28
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